Cas no 2248325-83-7 (Tert-butyl 3-methoxy-2-(methylamino)benzoate)

• Product Name: Tert-butyl 3-methoxy-2-(methylamino)benzoate
• CAS No: 2248325-83-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5935244
• PubChem ID: 137941526
• Update Time: 2025-05-21

Tert-butyl 3-methoxy-2-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-methoxy-2-(methylamino)benzoate
• 2248325-83-7
• EN300-6510463

• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(15)9-7-6-8-10(16-5)11(9)14-4/h6-8,14H,1-5H3
• InChI Key： XLQMRNIWPNPAJP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1NC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 3-methoxy-2-(methylamino)benzoate

Introduction to Tert-butyl 3-methoxy-2-(methylamino)benzoate (CAS No. 2248325-83-7)

Tert-butyl 3-methoxy-2-(methylamino)benzoate, with the chemical formula C₁₄H₁₉NO₃, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its Tert-butyl group, the 3-methoxy substituent, and the 2-(methylamino) moiety, which collectively contribute to its unique chemical properties and potential biological activities. The CAS number 2248325-83-7 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature.

The Tert-butyl group, a tertiary butyl group attached to the benzoate backbone, enhances the compound's lipophilicity and stability, making it a valuable candidate for drug formulation. This group is particularly useful in medicinal chemistry for improving solubility and bioavailability of active pharmaceutical ingredients (APIs). The 3-methoxy substituent introduces a hydroxyl group that can participate in hydrogen bonding, influencing both the compound's solubility and its interaction with biological targets. Meanwhile, the 2-(methylamino) moiety adds a basic nitrogen atom, which can be crucial for binding to acidic or polar residues in biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The structural features of Tert-butyl 3-methoxy-2-(methylamino)benzoate make it an intriguing candidate for further investigation. Specifically, the combination of the Tert-butyl, 3-methoxy, and 2-(methylamino) groups may confer unique interactions with biological targets, potentially leading to novel therapeutic applications.

One of the most exciting aspects of this compound is its potential role in CNS disorders. Research has indicated that benzoate derivatives can modulate neurotransmitter systems and have neuroprotective properties. The Tert-butyl group may enhance blood-brain barrier penetration, while the 3-methoxy and 2-(methylamino) groups could interact with specific receptors or enzymes involved in neurodegenerative diseases. For instance, studies have suggested that similar benzoate derivatives may have protective effects against oxidative stress and inflammation, which are key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, Tert-butyl 3-methoxy-2-(methylamino)benzoate has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, arthritis, and cancer. The compound's ability to interact with inflammatory pathways may make it a valuable tool for developing new anti-inflammatory therapies. The presence of the 2-(methylamino) group could allow it to inhibit key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central to inflammatory responses. Additionally, the 3-methoxy substituent might enhance its binding affinity to specific inflammatory mediators.

The synthesis of Tert-butyl 3-methoxy-2-(methylamino)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate phenols and acid chlorides or esters, followed by functional group modifications to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

In terms of pharmacokinetic properties, Tert-butyl 3-methoxy-2-(methylamino)benzoate exhibits favorable characteristics that make it suitable for drug development. The Tert-butyl group enhances lipophilicity, improving membrane permeability and facilitating cellular uptake. The 3-methoxy substituent influences metabolic stability by participating in phase II drug metabolism pathways such as glucuronidation or sulfation. These properties are critical for determining the compound's bioavailability, half-life, and overall efficacy in vivo.

Evaluation of Tert-butyl 3-methoxy-2-(methylamino)benzoate in preclinical studies has provided valuable insights into its potential therapeutic applications. In vitro assays have demonstrated its ability to modulate various biological pathways relevant to CNS disorders and inflammation. For example, studies have shown that this compound can inhibit microglial activation and reduce pro-inflammatory cytokine production. Additionally, animal models have revealed potential neuroprotective effects against oxidative stress-induced neuronal damage.

The safety profile of Tert-butyl 3-methoxy-2-(methylamino)benzoate is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies indicate that the compound is well-tolerated at moderate doses with minimal adverse effects. However, further research is needed to assess long-term safety and potential side effects at higher concentrations or prolonged exposure periods. Pharmacokinetic studies have also provided insights into how the body processes this compound over time.

The future direction of research on Tert-butyl 3-methoxy-2-(methylamino)benzoate lies in translating preclinical findings into clinical applications. Phase I clinical trials are planned to evaluate its safety profile in human subjects at various doses levels before moving on to larger-scale efficacy trials for specific therapeutic indications such as neurodegenerative diseases or chronic inflammation disorders like rheumatoid arthritis.

In conclusion,Tert-butyl 3-methoxy-2-(methylamino)benzoate (CAS No.,2248325-83-7) represents an exciting opportunity for pharmaceutical innovation due to its unique structural features,Tert-butyl,,3-methoxy,and,2-(methylamino)moieties,which contribute both stabilityand bioactivity.* Further research*is warranted*to fully explore*its therapeutic potential*and*to develop novel treatments*for various diseases.* Its favorable pharmacokinetic properties,*along with preliminary evidence*of efficacy,*make it a promising candidate*for future clinical development.* As research progresses,*this compound*holds great promise*for improving patient outcomes*in multiple therapeutic areas.*